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Compound of Interest

Compound Name: Trimethyl orthoacetate

Cat. No.: B104717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyl orthoacetate (TMOA), with the chemical formula CH₃C(OCH₃)₃, is a versatile

organic compound widely utilized as a reagent and intermediate in various synthetic processes

within the pharmaceutical and agrochemical industries.[1] Its efficacy in these applications is

often intrinsically linked to its solubility characteristics in different organic solvents. This

technical guide provides a comprehensive overview of the solubility of trimethyl orthoacetate
in common organic solvents, details experimental protocols for solubility determination, and

outlines the fundamental synthesis pathway.

Core Concepts: Solubility and Miscibility
In the context of this guide, "solubility" refers to the ability of a solute (trimethyl orthoacetate)

to dissolve in a solvent to form a homogeneous solution. When a liquid solute dissolves

completely in a liquid solvent in all proportions, they are termed "miscible." Much of the

available data for trimethyl orthoacetate's interaction with organic solvents points towards

miscibility, indicating a high degree of solubility.

Qualitative and Quantitative Solubility Data
While precise quantitative solubility data for trimethyl orthoacetate in a range of organic

solvents is not extensively documented in publicly available literature, qualitative descriptions
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from various chemical data sources provide valuable insights into its behavior. The following

table summarizes the known solubility characteristics of trimethyl orthoacetate.

Solvent CAS Number
Qualitative
Solubility

Quantitative Data
(at 25°C)

Ethanol 64-17-5 Miscible[1][2] Not Available

Diethyl Ether 60-29-7 Miscible[1][2] Not Available

Toluene 108-88-3 Soluble[1] Not Available

Ethyl Acetate 141-78-6 Soluble[1] Not Available

Carbon Tetrachloride 56-23-5 Soluble[1] Not Available

Chloroform 67-66-3 Sparingly Soluble[3] Not Available

Methanol 67-56-1 Slightly Soluble[3] Not Available

Water 7732-18-5
Insoluble,

Hydrolyzes[1][3][4]
Not Available

Note: "Miscible" implies that the two liquids are soluble in each other in all proportions.

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in chemistry. The

following protocols describe standard methods that can be employed to quantitatively

determine the solubility of trimethyl orthoacetate in various organic solvents.

General Protocol for Determining Solubility of a Liquid
in a Liquid
This method, often referred to as the "shake-flask" method, is a common technique for

determining the equilibrium solubility of a substance.

Materials:

Trimethyl orthoacetate (solute)
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Organic solvent of interest

Thermostatically controlled water bath or incubator

Calibrated analytical balance

Volumetric flasks and pipettes

Gas chromatograph (GC) or other suitable analytical instrument

Procedure:

Preparation of Saturated Solution:

Add an excess amount of trimethyl orthoacetate to a known volume of the organic

solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of a distinct

second phase of trimethyl orthoacetate is necessary to ensure saturation.

Place the container in a thermostatically controlled environment (e.g., a water bath) set to

the desired temperature (e.g., 25 °C).

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Sample Withdrawal and Preparation:

Once equilibrium is established, cease agitation and allow the undissolved trimethyl
orthoacetate to settle.

Carefully withdraw a known volume of the clear, saturated supernatant using a calibrated

pipette. It is crucial to avoid disturbing the undissolved layer.

Dilute the withdrawn sample with a known volume of a suitable solvent to bring the

concentration within the analytical range of the chosen analytical method.

Analysis:
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Analyze the diluted sample using a calibrated analytical technique, such as gas

chromatography (GC), to determine the concentration of trimethyl orthoacetate.

Prepare a calibration curve using standard solutions of trimethyl orthoacetate of known

concentrations to quantify the amount in the experimental sample.

Calculation of Solubility:

From the concentration of the diluted sample, calculate the original concentration in the

saturated solution.

Express the solubility in desired units, such as grams per 100 mL ( g/100 mL) or mole

fraction.

Synthesis of Trimethyl Orthoacetate: The Pinner
Reaction
Trimethyl orthoacetate is commonly synthesized via the Pinner reaction. This reaction

involves the acid-catalyzed addition of an alcohol to a nitrile to form an imino ether salt (a

Pinner salt), which is then alcoholyzed to yield the orthoester.

The key steps in the synthesis of trimethyl orthoacetate from acetonitrile and methanol are:

Formation of the Nitrilium Ion: Acetonitrile is protonated by a strong acid, typically anhydrous

hydrogen chloride (HCl), to form a highly electrophilic nitrilium ion.

Nucleophilic Attack by Methanol: A molecule of methanol acts as a nucleophile, attacking the

carbon of the nitrilium ion.

Formation of the Pinner Salt: The resulting intermediate is an imino ether hydrochloride,

commonly referred to as a Pinner salt.

Alcoholysis: The Pinner salt then reacts with additional methanol to undergo alcoholysis,

leading to the formation of trimethyl orthoacetate and ammonium chloride.
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Step 1: Formation of Nitrilium Ion

Step 2: Nucleophilic Attack

Step 3: Formation of Pinner Salt

Step 4: Alcoholysis

Acetonitrile (CH₃CN)

Nitrilium Ion
[CH₃C≡NH]⁺Cl⁻+ HCl

HCl

Methanol (CH₃OH)

Imino Ether Intermediate

+ CH₃OH

Pinner Salt
[CH₃C(OCH₃)=NH₂]⁺Cl⁻

Methanol (2 CH₃OH)

Trimethyl Orthoacetate
CH₃C(OCH₃)₃

+ 2 CH₃OH

NH₄Cl

Start: Define Solvent and Temperature

Prepare Supersaturated Mixture
(Excess TMOA in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Cease Agitation and Allow Phases to Settle

Withdraw Aliquot of Supernatant

Dilute Sample to Known Volume

Analyze by Calibrated GC

Calculate Solubility
(g/100mL or mole fraction)

End: Report Solubility Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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